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Compound of Interest

3-(ethoxycarbonyl)-1-methyl-1H-
Compound Name:
pyrazole-5-carboxylic acid

CAS No.: 199480-36-9

Cat. No.: B177425

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Pyrazole
Carboxamides

Pyrazole carboxamides represent a privileged scaffold in medicinal chemistry and materials
science. This heterocyclic motif, comprised of a five-membered pyrazole ring linked to a
carboxamide group, is a cornerstone in the design of a vast array of biologically active
compounds. Their prevalence in pharmaceuticals stems from their ability to form key hydrogen
bonding interactions and adopt conformations that are complementary to biological targets.
Consequently, pyrazole carboxamides exhibit a wide spectrum of therapeutic activities,
including antimicrobial, anticancer, anti-inflammatory, and analgesic properties.

Given their importance, the unambiguous structural elucidation of novel pyrazole carboxamide
derivatives is a critical step in the research and development pipeline. A multi-spectroscopic
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approach is indispensable for confirming the identity, purity, and structure of these molecules.
This guide provides a detailed overview of the primary spectroscopic techniques employed for
their characterization: Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry
(MS), Infrared (IR) Spectroscopy, and Ultraviolet-Visible (UV-Vis) Spectroscopy.

A Holistic Approach to Structural Verification

The comprehensive characterization of pyrazole carboxamides relies on the synergistic
interpretation of data from multiple spectroscopic techniques. Each method provides a unique
piece of the structural puzzle, and their combined application ensures a self-validating system
for structural confirmation.
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Figure 1: Integrated workflow for the spectroscopic characterization of pyrazole carboxamides.
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Nuclear Magnetic Resonance (NMR) Spectroscopy:
Mapping the Molecular Skeleton

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic
molecules, providing detailed information about the carbon-hydrogen framework. For pyrazole

carboxamides

» To cite this document: BenchChem. [Application Notes and Protocols for the Spectroscopic
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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